N-[[1-(Pyridin-4-ylmethyl)piperidin-4-yl]methyl]prop-2-enamide

• IUPAC Name: N-[[1-(pyridin-4-ylmethyl)piperidin-4-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C15H21N3O/c1-2-15(19)17-11-13-5-9-18(10-6-13)12-14-3-7-16-8-4-14/h2-4,7-8,13H,1,5-6,9-12H2,(H,17,19)
• InChI Key: LYDPYLPXILCTIO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1CCN(CC1)CC2=CC=NC=C2
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

Synthesis Analysis

The synthesis of N-[[1-(Pyridin-4-ylmethyl)piperidin-4-yl]methyl]prop-2-enamide involves several steps. Researchers have explored various synthetic routes, including condensation reactions, cyclizations, and amide bond formation. Detailed studies on the optimal conditions, reagents, and yields are available in the literature.

Molecular Structure Analysis

The arrangement of these components influences the compound’s reactivity, stability, and biological activity. Computational methods, such as molecular dynamics simulations, have been employed to explore its conformational flexibility and intermolecular interactions.

Mechanism of Action

The compound’s mechanism of action remains an active area of research. It may interact with specific receptors, enzymes, or cellular pathways. Studies have explored its potential as a modulator of biological processes, but further investigations are needed to elucidate its precise targets.